Cas no 1204219-98-6 (5-Bromo-2-chloro-4-fluorobenzoic acid)
1204219-98-6 structure
Product Name:5-Bromo-2-chloro-4-fluorobenzoic acid
CAS No:1204219-98-6
MF:C7H3BrClFO2
MW:253.452924013138
MDL:MFCD24107203
CID:2135823
PubChem ID:53330455
Update Time:2024-11-04
5-Bromo-2-chloro-4-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-chloro-4-fluoroBenzoic acid
- Benzoic acid, 5-bromo-2-chloro-4-fluoro
- 5-Bromo-2-chloro-4-fluoro-benzoic acid
- DTJGLOLRNBDUFB-UHFFFAOYSA-N
- 5-bromo-2-chloro-4-fluorobenzoicacid
- Z1450923101
- CS-W004398
- SCHEMBL1552250
- MFCD24107203
- W17792
- AKOS020007842
- EN300-223517
- DA-37854
- 1204219-98-6
- 5-Bromo-2-chloro-4-fluorobenzoic acid
-
- MDL： MFCD24107203
- Inchi： 1S/C7H3BrClFO2/c8-4-1-3(7(11)12)5(9)2-6(4)10/h1-2H,(H,11,12)
- InChI Key： DTJGLOLRNBDUFB-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(C(=O)O)=C1)Cl)F
Computed Properties
- Exact Mass: 251.89890g/mol
- Monoisotopic Mass: 251.89890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.9
5-Bromo-2-chloro-4-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC56027-250mg |
5-Bromo-2-chloro-4-fluorobenzoic acid |
1204219-98-6 | 94% | 250mg |
£80.00 | 2024-05-25 | |
| Apollo Scientific | PC56027-1g |
5-Bromo-2-chloro-4-fluorobenzoic acid |
1204219-98-6 | 94% | 1g |
£205.00 | 2024-05-25 | |
| Apollo Scientific | PC56027-5g |
5-Bromo-2-chloro-4-fluorobenzoic acid |
1204219-98-6 | 94% | 5g |
£730.00 | 2024-05-25 | |
| Chemenu | CM329956-50g |
5-bromo-2-chloro-4-fluorobenzoic acid |
1204219-98-6 | 95%+ | 50g |
$7360 | 2022-06-14 | |
| Chemenu | CM329956-100g |
5-bromo-2-chloro-4-fluorobenzoic acid |
1204219-98-6 | 95%+ | 100g |
$11592 | 2022-06-14 | |
| Chemenu | CM329956-50g |
5-bromo-2-chloro-4-fluorobenzoic acid |
1204219-98-6 | 95%+ | 50g |
$7360 | 2021-06-10 | |
| Chemenu | CM329956-100g |
5-bromo-2-chloro-4-fluorobenzoic acid |
1204219-98-6 | 95%+ | 100g |
$11592 | 2021-06-10 | |
| eNovation Chemicals LLC | D761360-1g |
5-BROMO-2-CHLORO-4-FLUOROBENZOIC ACID |
1204219-98-6 | 95% | 1g |
$635 | 2023-09-03 | |
| eNovation Chemicals LLC | D761360-5g |
5-BROMO-2-CHLORO-4-FLUOROBENZOIC ACID |
1204219-98-6 | 95% | 5g |
$895 | 2023-09-03 | |
| eNovation Chemicals LLC | D761360-10g |
5-BROMO-2-CHLORO-4-FLUOROBENZOIC ACID |
1204219-98-6 | 95% | 10g |
$1285 | 2023-09-03 |
5-Bromo-2-chloro-4-fluorobenzoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
1204219-98-6 (5-Bromo-2-chloro-4-fluorobenzoic acid) Related Products
- 1427390-96-2(Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester)
- 1160573-30-7(2-Chloro-4,5-dibromo-6-fluorobenzoic acid)
- 112062-69-8(3-Bromo-2-chloro-4,5-difluorobenzoic acid)
- 1114809-13-0(3-Bromo-2-chloro-6-fluorobenzoic acid)
- 177480-81-8(4-Bromo-2-chloro-5-fluorobenzoic acid)
- 908248-32-8(methyl 4-bromo-2-chloro-5-fluoro-benzoate)
- 1228376-44-0(Ethyl 4-bromo-2-chloro-5-fluorobenzoate)
- 702640-51-5(3-bromo-6-chloro-2-fluoro-benzoic acid)
- 1321613-01-7(4-Bromo-2-chloro-6-fluorobenzoic acid)
- 64742-95-6(4-Bromo-2-chloro-5-fluorobenzoic acid)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent